Cas no 2731014-75-6 (Tert-butyl 3,6-diazabicyclo[3.2.2]nonane-6-carboxylate hydrochloride)

• Product Name: Tert-butyl 3,6-diazabicyclo[3.2.2]nonane-6-carboxylate hydrochloride
• CAS No: 2731014-75-6
• MF: C₁₂H₂₃ClN₂O₂
• MW: 262.776222467422
• CID: 5328948
• Update Time: 2025-07-21

Tert-butyl 3,6-diazabicyclo[3.2.2]nonane-6-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Z5333415315
• tert-butyl 3,6-diazabicyclo[3.2.2]nonane-6-carboxylate hydrochloride
• Tert-butyl 3,6-diazabicyclo[3.2.2]nonane-6-carboxylate hydrochloride

• Inchi： 1S/C12H22N2O2.ClH/c1-12(2,3)16-11(15)14-8-9-4-5-10(14)7-13-6-9;/h9-10,13H,4-8H2,1-3H3;1H
• InChI Key： VFBNFEKMTFZXIB-UHFFFAOYSA-N
• SMILES： Cl.O(C(C)(C)C)C(N1CC2CNCC1CC2)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 273
• Topological Polar Surface Area: 41.6

Additional information on Tert-butyl 3,6-diazabicyclo[3.2.2]nonane-6-carboxylate hydrochloride

Introduction to Tert-butyl 3,6-diazabicyclo[3.2.2]nonane-6-carboxylate hydrochloride (CAS No. 2731014-75-6)

Tert-butyl 3,6-diazabicyclo[3.2.2]nonane-6-carboxylate hydrochloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural and functional properties. This compound, identified by the chemical abstracts service number CAS No. 2731014-75-6, belongs to a class of molecules known for their potential applications in drug design and development. The presence of a tert-butyl group and a diazabicyclo[3.2.2]nonane core structure imparts distinct chemical and biological characteristics, making it a subject of interest for researchers exploring novel therapeutic agents.

The tert-butyl group is a well-known substituent in organic chemistry, characterized by its steric bulk and electron-donating properties. This group can influence the reactivity and selectivity of chemical reactions, making it valuable in the design of molecules with specific biological targets. In contrast, the diazabicyclo[3.2.2]nonane scaffold is a cyclic compound featuring two nitrogen atoms within a bicyclic structure. This arrangement can lead to unique conformational constraints and electronic distributions, which may be exploited to modulate biological activity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such complex molecules with biological targets more accurately. The hydrochloride salt form of this compound enhances its solubility in aqueous systems, facilitating its use in various biochemical assays and pharmaceutical formulations. This solubility profile is particularly important for drug development, as it allows for easier administration and formulation into dosage forms.

The pharmaceutical industry has been increasingly interested in heterocyclic compounds due to their diverse biological activities. Among these, diazabicycloalkanes have shown promise as scaffolds for developing small-molecule inhibitors targeting enzymes involved in critical metabolic pathways. For instance, studies have demonstrated that derivatives of diazabicyclo[3.2.2]nonane can interact with metalloproteinases and kinases, which are often implicated in diseases such as cancer and inflammation.

One notable application of compounds like Tert-butyl 3,6-diazabicyclo[3.2.2]nonane-6-carboxylate hydrochloride is in the development of enzyme inhibitors. The steric environment provided by the bicyclic structure can mimic the transition state of substrates, thereby enhancing binding affinity to target enzymes. Additionally, the presence of nitrogen atoms allows for hydrogen bonding interactions, further stabilizing enzyme-inhibitor complexes. These features make this compound a valuable tool for drug discovery efforts aimed at modulating enzyme activity.

In vitro studies have begun to explore the potential of this compound as an inhibitor of various therapeutic targets. For example, preliminary data suggest that it may interact with enzymes involved in proteolytic cascades, potentially leading to applications in treating inflammatory disorders or thrombotic conditions. Furthermore, its structural motifs are reminiscent of known bioactive molecules, suggesting that it may exhibit additional pharmacological properties worth investigating.

The synthesis of Tert-butyl 3,6-diazabicyclo[3.2.2]nonane-6-carboxylate hydrochloride presents unique challenges due to the complexity of its cyclic framework and functional groups. However, modern synthetic methodologies have made significant progress in facilitating access to such molecules. Techniques such as transition-metal-catalyzed cycloadditions and ring-closing metathesis have been employed to construct the bicyclic core efficiently. Additionally, protecting group strategies are often necessary to ensure regioselective functionalization of the nitrogen atoms and other reactive sites within the molecule.

The hydrochloride salt form is particularly relevant in pharmaceutical applications because it improves the compound's stability and bioavailability compared to its free base form. This salt form also enhances solubility in polar solvents commonly used in drug formulations, making it more amenable for further development into therapeutic agents.

As research continues to uncover new therapeutic targets and mechanisms, compounds like Tert-butyl 3,6-diazabicyclo[3.2.2]nonane-6-carboxylate hydrochloride are likely to play an increasingly important role in drug discovery pipelines. Their unique structural features offer opportunities for designing molecules with tailored biological activities, potentially addressing unmet medical needs across various disease areas.

The integration of machine learning algorithms into virtual screening campaigns has also accelerated the identification of promising candidates derived from scaffolds like diazabicyclo[3.2.2]nonane. By leveraging large datasets and predictive models, researchers can rapidly assess the potential bioactivity of novel analogs before committing resources to experimental synthesis and testing.

In conclusion,Tert-butyl 3,6-diazabicyclo[3.2.2]nonane-6-carboxylate hydrochloride (CAS No. 2731014-75-6) represents a fascinating example of how structural complexity can be harnessed to develop innovative pharmacological agents. The combination of steric bulk from the tert-butyl group and the diazabicyclo[3. ...